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molecular formula C5H5NO2 B1196590 2-Furamide CAS No. 609-38-1

2-Furamide

Cat. No. B1196590
CAS RN: 609-38-1
M. Wt: 111.1 g/mol
InChI Key: TVFIYRKPCACCNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06211215B1

Procedure details

In substantially the same manner as in Reference Example 47, 2-furancarboxamide was aollowed to react with 1,3-dichloroacetone to give 4-chloromethyl-2-(2-furyl)oxazole. The yield was 47%. Oily substance.
Name
2-furancarboxamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,3-dichloroacetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-chloromethyl-2-(2-furyl)oxazole
Yield
47%

Identifiers

REACTION_CXSMILES
[O:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[C:6]([NH2:8])=[O:7].[Cl:9][CH2:10][C:11]([CH2:13]Cl)=O>>[Cl:9][CH2:10][C:11]1[N:8]=[C:6]([C:2]2[O:1][CH:5]=[CH:4][CH:3]=2)[O:7][CH:13]=1

Inputs

Step One
Name
2-furancarboxamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(=CC=C1)C(=O)N
Step Two
Name
1,3-dichloroacetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(=O)CCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-chloromethyl-2-(2-furyl)oxazole
Type
product
Smiles
ClCC=1N=C(OC1)C=1OC=CC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 47%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.